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Compound of Interest

Compound Name: Zafirlukast-13C,d6

Cat. No.: B12401823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and guidelines for the preparation, storage, and

handling of Zafirlukast-13C,d6 stock solutions. Zafirlukast-13C,d6 is an isotopically labeled

form of Zafirlukast, an oral leukotriene receptor antagonist used in the management of asthma.

[1] The incorporation of carbon-13 and deuterium atoms makes it a valuable internal standard

for pharmacokinetic and metabolic studies.[2]

Physicochemical Properties and Solubility
Zafirlukast-13C,d6 is a solid at room temperature.[2] Its isotopic labeling includes one carbon-

13 atom and six deuterium atoms, resulting in a molecular weight of 582.70 g/mol .[2]

Table 1: Physicochemical Properties of Zafirlukast-13C,d6

Property Value/Description

Molecular Formula C₃₀¹³CH₂₇D₆N₃O₆S

Molecular Weight 582.70 g/mol

Appearance Solid

Solubility (DMSO) ≥10 mg/mL[2]
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While specific solubility data for Zafirlukast-13C,d6 in other organic solvents is not readily

available, the parent compound, Zafirlukast, is soluble in ethanol and dimethylformamide

(DMF). It is reasonable to assume a similar solubility profile for the isotopically labeled version.

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of Zafirlukast-13C,d6 in

DMSO.

Materials:

Zafirlukast-13C,d6 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of Zafirlukast-13C,d6 to come to room temperature before

opening to prevent condensation.

Weighing: Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of Zafirlukast-13C,d6. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 5.827 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed Zafirlukast-13C,d6. To prepare a 10 mM solution with 5.827 mg, add 1 mL of

DMSO.
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Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If necessary, brief sonication in a water bath can aid in dissolution. Visually inspect the

solution to ensure no particulate matter remains.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

preparation date, and your initials. Store the stock solution as recommended in the "Storage

and Stability" section.

Table 2: Example Volumes for Stock Solution Preparation in DMSO

Desired Concentration
(mM)

Mass of Zafirlukast-13C,d6
(mg) for 1 mL

Volume of DMSO (mL)

1 0.583 1

5 2.914 1

10 5.827 1

Storage and Stability
Proper storage is critical to maintain the integrity of the Zafirlukast-13C,d6 stock solution.

Long-term Storage: For long-term storage, it is recommended to keep the stock solution at

-20°C.[2]

Short-term Storage: For short-term storage, 4°C is suitable.[2]

Light and Moisture: Protect the stock solution from light by using amber vials or by wrapping

the vial in foil. Keep the vial tightly sealed to prevent the hygroscopic DMSO from absorbing

moisture.

Repeated freeze-thaw cycles should be avoided. It is best practice to aliquot the stock solution

into smaller, single-use volumes for long-term storage.
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While a specific Material Safety Data Sheet (MSDS) for Zafirlukast-13C,d6 is not widely

available, the safety precautions for Zafirlukast should be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of dust or contact with skin and eyes. Handle the compound in a

well-ventilated area, preferably in a chemical fume hood.

First Aid:

Skin Contact: In case of contact, immediately wash the affected area with soap and plenty

of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Stock Solution Preparation Workflow

Preparation
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Weigh Compound

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve
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Perform Quality Control (Optional)

Click to download full resolution via product page

Caption: Workflow for Zafirlukast-13C,d6 Stock Solution Preparation.
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Storage and Handling Guidelines

Proper Storage

Compound Integrity Controlled Temperature
(-20°C or 4°C) Protection from Light Protection from Moisture

Safe Handling

Personnel Safety Appropriate PPE Good Ventilation
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Caption: Key Relationships for Proper Storage and Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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